3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been found to have a range of biological activities, including antitumor, antifungal, antiviral, and antibacterial activities. 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been shown to inhibit the growth of various cancer cell lines, including leukemia, prostate, and breast cancer cells. 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has also been found to have antifungal activity against several fungi, including Candida albicans. Additionally, 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been found to have antiviral activity against herpes simplex virus type 1 and type 2 and coxsackie virus B3.